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Compound of Interest

Compound Name:
(S)-1-Butylpyrrolidine-2-

carboxamide

Cat. No.: B137071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available synthetic and spectroscopic

information for (S)-1-Butylpyrrolidine-2-carboxamide. Despite a comprehensive search of

scientific literature and chemical databases, a complete, experimentally verified dataset for the

title compound is not readily available in the public domain. This document, therefore, presents

the located synthetic protocol and an analysis of spectroscopic data from closely related

analogs to offer a predictive overview for researchers working with this and similar molecules.

Synthesis of (S)-1-Butylpyrrolidine-2-carboxamide
A documented method for the synthesis of (S)-1-Butylpyrrolidine-2-carboxamide involves the

hydrogenation of a precursor compound.

Experimental Protocol:

A solution of 4.41 g of the starting compound (presumably a protected or unsaturated precursor

to the final product) is dissolved in 140 ml of methanol. To this solution, 426 mg of 10%

palladium-on-carbon catalyst is added. The mixture is then subjected to hydrogenation.

Following the reaction, the catalyst is removed by filtration. The resulting filtrate is concentrated

under reduced pressure to yield 2.41 g of (S)-N-butyl-2-pyrrolidinecarboxamide.[1]
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Spectroscopic Data Analysis
Due to the absence of published experimental spectra for (S)-1-Butylpyrrolidine-2-
carboxamide, this section provides an educated estimation of the expected spectroscopic

features based on data from analogous compounds. These include pyrrolidine-2-carboxamide,

1-butylpyrrolidine, and other N-substituted pyrrolidine derivatives.

Predicted ¹H NMR Spectral Data
The proton NMR spectrum is expected to show distinct signals corresponding to the protons of

the pyrrolidine ring and the N-butyl group.

Predicted Chemical

Shift (ppm)
Multiplicity Integration Assignment

~ 7.0 - 7.5 Broad Singlet 1H Amide N-H

~ 5.5 - 6.0 Broad Singlet 1H Amide N-H

~ 3.5 - 3.8 Multiplet 1H Pyrrolidine C2-H

~ 2.8 - 3.2 Multiplet 2H Pyrrolidine C5-H₂

~ 2.2 - 2.6 Multiplet 2H N-CH₂-CH₂CH₂CH₃

~ 1.8 - 2.2 Multiplet 4H
Pyrrolidine C3-H₂ and

C4-H₂

~ 1.2 - 1.6 Multiplet 2H N-CH₂-CH₂-CH₂CH₃

~ 1.1 - 1.4 Multiplet 2H N-CH₂CH₂-CH₂-CH₃

~ 0.9 Triplet 3H N-CH₂CH₂CH₂-CH₃

Predicted ¹³C NMR Spectral Data
The carbon NMR spectrum will reflect the carbon environments within the molecule.
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Predicted Chemical Shift (ppm) Assignment

~ 175 - 180 C=O (Amide)

~ 60 - 65 Pyrrolidine C2

~ 50 - 55 Pyrrolidine C5

~ 45 - 50 N-CH₂-CH₂CH₂CH₃

~ 30 - 35 Pyrrolidine C3

~ 28 - 32 N-CH₂-CH₂-CH₂CH₃

~ 25 - 30 Pyrrolidine C4

~ 20 - 25 N-CH₂CH₂-CH₂-CH₃

~ 13 - 15 N-CH₂CH₂CH₂-CH₃

Predicted Mass Spectrometry Data
For mass spectrometry, the expected molecular ion and potential fragmentation patterns are

key identifiers.

Technique Predicted m/z Interpretation

Electrospray Ionization (ESI-

MS)
[M+H]⁺ ≈ 171.15 Molecular Ion (Protonated)

[M+Na]⁺ ≈ 193.13 Sodium Adduct

Electron Ionization (EI-MS) 170 Molecular Ion

Fragments

Loss of butyl group, cleavage

of the pyrrolidine ring, and loss

of the carboxamide group are

expected fragmentation

pathways.

Predicted Infrared (IR) Spectroscopy Data
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The IR spectrum will be characterized by absorptions corresponding to the functional groups

present.

Predicted Wavenumber

(cm⁻¹)
Intensity Assignment

~ 3400 - 3200 Strong, Broad N-H Stretch (Amide)

~ 2960 - 2850 Strong C-H Stretch (Aliphatic)

~ 1650 Strong C=O Stretch (Amide I)

~ 1550 Medium N-H Bend (Amide II)

~ 1460 Medium C-H Bend (CH₂)

Experimental Workflow
The general workflow for the synthesis and spectroscopic characterization of (S)-1-
Butylpyrrolidine-2-carboxamide is outlined below.

Fig. 1: General experimental workflow for the synthesis and characterization of (S)-1-
Butylpyrrolidine-2-carboxamide.

Signaling Pathways
There is currently no publicly available information detailing the involvement of (S)-1-
Butylpyrrolidine-2-carboxamide in specific biological signaling pathways. Research in this

area would be necessary to elucidate any potential pharmacological activity.

Disclaimer: The spectroscopic data presented in this document is predictive and based on the

analysis of structurally similar compounds. Experimental verification is required for definitive

structural assignment and characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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